Cas no 1131594-32-5 (3-Bromo-4-(2-methoxyacetamido)benzoic acid)

• Product Name: 3-Bromo-4-(2-methoxyacetamido)benzoic acid
• CAS No: 1131594-32-5
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 1030464
• PubChem ID: 45072124
• Update Time: 2025-04-20

3-Bromo-4-(2-methoxyacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(2-methoxyacetamido)benzoic acid
• 3-bromo-4-[(2-methoxyacetyl)amino]benzoic acid
• DTXSID70662391
• 1131594-32-5
• DB-366102
• AKOS013646136
• 3-Bromo-4-(2-methoxyacetamido)benzoicacid

• Inchi： 1S/C10H10BrNO4/c1-16-5-9(13)12-8-3-2-6(10(14)15)4-7(8)11/h2-4H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： CQGGTMGDHUBGHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(COC)=O

Computed Properties

• Exact Mass: 286.979
• Monoisotopic Mass: 286.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 1.2